Methyl 3-bromo-2-fluoroisonicotinate
Overview
Description
“Methyl 3-bromo-2-fluoroisonicotinate” is a chemical compound with the CAS Number: 1214325-32-2 . It has a molecular weight of 234.02 . The IUPAC name for this compound is methyl 3-bromo-2-fluoroisonicotinate .
Molecular Structure Analysis
The InChI code for “Methyl 3-bromo-2-fluoroisonicotinate” is 1S/C7H5BrFNO2/c1-12-7(11)4-2-3-10-6(9)5(4)8/h2-3H,1H3 . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“Methyl 3-bromo-2-fluoroisonicotinate” is a solid or liquid compound . It should be stored in an inert atmosphere at a temperature between 2-8°C .
Scientific Research Applications
Inhibitors of Focal Adhesion Kinase (FAK)
“Methyl 3-bromo-2-fluoropyridine-4-carboxylate” can be used in the preparation of pyrrolo [2,3-d]pyrimidines and pyrido [2,3-d]pyrimidines which serve as inhibitors of focal adhesion kinase (FAK). FAK is a protein tyrosine kinase that is involved in cellular adhesion and growth processes, making it a target for cancer research and therapy .
Synthesis of Herbicides and Insecticides
This compound may serve as a starting material for the synthesis of various herbicides and insecticides . The presence of fluorine atoms in the pyridine ring can contribute to the biological activity of these agrochemicals .
Organometallic Complexes
It could be utilized in the synthesis of Janus-type organoiridium complexes , which contain both hole- and electron-transporting moieties. Such complexes are relevant in the field of organic electronics, particularly in organic light-emitting diodes (OLEDs) and solar cells .
Ligand Synthesis
“Methyl 3-bromo-2-fluoropyridine-4-carboxylate” might be used to synthesize bis(pyridine) ligands with 1,2-ethynylbenzene via Sonogashira coupling. These ligands are important in coordination chemistry and catalysis .
Nucleophilic Aromatic Substitution
The compound could undergo nucleophilic aromatic substitution reactions to introduce other functional groups into the pyridine ring, which can be further exploited in various chemical syntheses .
Pharmaceutical Research
Given its structural features, this compound could be explored for its potential use in pharmaceutical research, particularly in the design and development of new drugs with pyridine as a core structure.
ChemicalBook - Uses of 3-Bromo-4-fluoropyridine SpringerLink - Synthesis of Fluorinated Pyridines Ossila - Applications of 2-Bromo-4-fluoropyridine MDPI - Nucleophilic Aromatic Substitution
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and to rinse cautiously with water in case of contact with eyes .
Mechanism of Action
Mode of Action
Similar compounds have been used in suzuki–miyaura coupling reactions, which involve the formation of carbon-carbon bonds . This suggests that Methyl 3-bromo-2-fluoropyridine-4-carboxylate may interact with its targets through similar mechanisms.
Biochemical Pathways
It’s worth noting that fluorinated pyridines, to which this compound belongs, are often used in the synthesis of pharmaceuticals and agrochemicals due to their unique physical, chemical, and biological properties .
Result of Action
Fluorinated pyridines are known to exhibit interesting and unusual physical, chemical, and biological properties .
properties
IUPAC Name |
methyl 3-bromo-2-fluoropyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-12-7(11)4-2-3-10-6(9)5(4)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQRECAJGREBGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=NC=C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1214325-32-2 |
Source
|
| Record name | methyl 3-bromo-2-fluoropyridine-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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